Cas no 1179076-17-5 (1-[2-(3-Methoxypropoxy)-5-methylphenyl]-ethylamine)

• Product Name: 1-[2-(3-Methoxypropoxy)-5-methylphenyl]-ethylamine
• CAS No: 1179076-17-5
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5525121
• Update Time: 2025-11-02

1-[2-(3-Methoxypropoxy)-5-methylphenyl]-ethylamine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(3-Methoxypropoxy)-5-methylphenyl]-ethylamine

• Inchi： 1S/C13H21NO2/c1-10-5-6-13(12(9-10)11(2)14)16-8-4-7-15-3/h5-6,9,11H,4,7-8,14H2,1-3H3
• InChI Key： BGLGJGXLXLONNF-UHFFFAOYSA-N
• SMILES： NC(C1=CC(C)=CC=C1OCCCOC)C

1-[2-(3-Methoxypropoxy)-5-methylphenyl]-ethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[2-(3-Methoxypropoxy)-5-methylphenyl]-ethylamine

Research Brief on 1-[2-(3-Methoxypropoxy)-5-methylphenyl]-ethylamine (CAS: 1179076-17-5): Recent Advances and Applications

1-[2-(3-Methoxypropoxy)-5-methylphenyl]-ethylamine (CAS: 1179076-17-5) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies exploring its potential therapeutic applications, mechanism of action, and pharmacological properties. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have highlighted the role of 1-[2-(3-Methoxypropoxy)-5-methylphenyl]-ethylamine as a potential modulator of neurotransmitter systems, particularly in the context of neurological and psychiatric disorders. Investigations into its binding affinity for specific receptors, such as serotonin and dopamine receptors, suggest its applicability in the development of novel psychotropic agents. Furthermore, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been evaluated in preclinical models, demonstrating favorable properties for further drug development.

In addition to its neurological applications, this compound has also been explored for its anti-inflammatory and analgesic properties. Mechanistic studies indicate that it may inhibit key inflammatory pathways, such as the NF-κB signaling cascade, thereby reducing the production of pro-inflammatory cytokines. These findings position 1-[2-(3-Methoxypropoxy)-5-methylphenyl]-ethylamine as a promising candidate for the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of 1-[2-(3-Methoxypropoxy)-5-methylphenyl]-ethylamine have been a focal point in recent chemical research. Advances in synthetic methodologies, including catalytic asymmetric synthesis and green chemistry approaches, have enabled the production of this compound with higher yields and improved purity. These developments are critical for scaling up production and ensuring the compound's suitability for clinical trials.

Despite these promising advancements, challenges remain in the translation of 1-[2-(3-Methoxypropoxy)-5-methylphenyl]-ethylamine from bench to bedside. Issues such as bioavailability, potential off-target effects, and long-term safety profiles require further investigation. Ongoing research aims to address these gaps through rigorous in vitro and in vivo studies, as well as computational modeling to predict and mitigate adverse effects.

In conclusion, 1-[2-(3-Methoxypropoxy)-5-methylphenyl]-ethylamine (CAS: 1179076-17-5) represents a compound of significant interest in the chemical biology and pharmaceutical sectors. Its diverse pharmacological properties and therapeutic potential underscore the need for continued research and development. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in clinical settings. This research brief serves as a foundation for further exploration and collaboration in this evolving field.